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Abstract
Ethyl-L-nio hydrochloride, a derivative of L-ornithine, is a notable modulator of nitric oxide

synthase (NOS) activity. This document provides a comprehensive overview of its safety,

handling, and material safety data sheet (MSDS) information, tailored for professionals in

research and drug development. It includes a summary of its chemical and physical properties,

detailed handling and storage procedures, and an analysis of its mechanism of action. While

specific quantitative toxicological data such as LD50 values are not readily available in public

literature, this guide compiles the existing safety information and outlines best practices for its

handling in a laboratory setting. The document also presents a general protocol for a nitric

oxide synthase inhibition assay and discusses the signaling pathway of NOS inhibition.

Chemical and Physical Properties
Ethyl-L-nio hydrochloride, also known by its systematic name L-N5-(1-Iminobutyl)ornithine

hydrochloride, is a crystalline solid.[1] Its fundamental properties are summarized in the table

below for easy reference.
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Property Value Reference(s)

Chemical Name
L-N5-(1-Iminobutyl)ornithine

hydrochloride
[2]

Synonyms Ethyl-L-NIO, hydrochloride [2]

CAS Number 150403-97-7 [2]

Molecular Formula C₉H₁₉N₃O₂·HCl [2]

Molecular Weight 237.73 g/mol [1]

Appearance Crystalline solid [3]

Purity ≥95% [3]

Solubility

DMF: 0.3 mg/mLDMSO: 2

mg/mLEthanol: 2.5 mg/mLPBS

(pH 7.2): 5 mg/mL

[3]

Stability
Stable for at least 4 years

when stored at -20°C.
[1]

Safety and Handling
While a comprehensive Material Safety Data Sheet (MSDS) with specific toxicological values

like LD50 is not publicly available, information from suppliers indicates that Ethyl-L-nio
hydrochloride should be handled as a potentially hazardous substance.[4] Standard

laboratory safety protocols should be strictly followed.

Hazard Identification
Potential Health Effects: The primary routes of exposure are inhalation, ingestion, and

skin/eye contact. As a potent enzyme inhibitor, it should be handled with care to avoid

systemic effects.

Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as

carbon oxides and nitrogen oxides.[1]

Recommended Handling Procedures
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.[1]

Respiratory Protection: If working with the solid form where dust may be generated, use a

NIOSH/MSHA-approved respirator.[1]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Eyewash stations and safety showers should be readily accessible.[1]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature is -20°C for long-term stability.[1]

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]
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Mechanism of Action: Nitric Oxide Synthase
Inhibition
Ethyl-L-nio hydrochloride is an inhibitor of nitric oxide synthase (NOS), the enzyme

responsible for the production of nitric oxide (NO) from L-arginine. NO is a critical signaling

molecule involved in various physiological and pathological processes.

Ethyl-L-nio hydrochloride exhibits modest selectivity among the NOS isoforms. The inhibition

constants (Ki) for the different isoforms are summarized below:

NOS Isoform Ki (µM) Reference(s)

nNOS (neuronal) 5.3 [3]

eNOS (endothelial) 18 [3]

iNOS (inducible) 12 [3]

The following diagram illustrates the general signaling pathway of NOS and the point of

inhibition by Ethyl-L-nio hydrochloride.
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Caption: Inhibition of Nitric Oxide Synthase by Ethyl-L-nio Hydrochloride.

Experimental Protocols
General Protocol for Nitric Oxide Synthase (NOS)
Inhibition Assay
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This is a generalized colorimetric protocol to screen for NOS inhibitors. The assay measures

the production of nitric oxide, which is rapidly oxidized to nitrite and nitrate. The total nitrate is

reduced to nitrite, which is then quantified using the Griess reagent.

Materials:

Nitric Oxide Synthase (e.g., iNOS, nNOS, or eNOS)

Assay Buffer

L-Arginine (Substrate)

NADPH

Calmodulin (for nNOS and eNOS)

Nitrate Reductase

Griess Reagents (Sulfanilamide and N-(1-Naphthyl)ethylenediamine)

Ethyl-L-nio hydrochloride (Test Inhibitor)

96-well microplate

Microplate reader

Procedure:

Reagent Preparation: Prepare all reagents and the test inhibitor (Ethyl-L-nio
hydrochloride) in the appropriate assay buffer.

Reaction Setup:

In a 96-well plate, add the assay buffer, NOS enzyme, and cofactors (NADPH, Calmodulin

if required).

Add varying concentrations of Ethyl-L-nio hydrochloride to the respective wells. Include

a control well with no inhibitor.
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Initiate Reaction: Start the reaction by adding the substrate, L-arginine.

Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

Nitrate Reduction: Add nitrate reductase to each well to convert any nitrate to nitrite.

Incubate as required by the kit manufacturer.

Color Development: Add the Griess reagents to each well. This will react with nitrite to form a

colored azo compound.

Measurement: Measure the absorbance at the appropriate wavelength (typically 540 nm)

using a microplate reader.

Data Analysis: Calculate the percentage of inhibition for each concentration of Ethyl-L-nio
hydrochloride compared to the control.

The following workflow diagram outlines the key steps in the NOS inhibition assay.
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Caption: Workflow for a Nitric Oxide Synthase Inhibition Assay.
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Conclusion
Ethyl-L-nio hydrochloride is a valuable tool for researchers studying the nitric oxide signaling

pathway. While it is a potent enzyme inhibitor that requires careful handling, following standard

safety protocols can ensure its safe use in the laboratory. This guide provides the currently

available information on its properties, safety, and handling, as well as a framework for its

experimental use. Researchers should always consult the most recent information from their

supplier and institutional safety office before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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